Cas no 451500-23-5 (2-fluoro-N-(2-methoxy-5-methylphenyl)-5-{3-methyl-4-(3-methylphenyl)piperazin-1-ylsulfonyl}benzamide)

• Product Name: 2-fluoro-N-(2-methoxy-5-methylphenyl)-5-{3-methyl-4-(3-methylphenyl)piperazin-1-ylsulfonyl}benzamide
• CAS No: 451500-23-5
• MF: C₂₇H₃₀FN₃O₄S
• MW: 511.608209133148
• CID: 6434480
• PubChem ID: 4424255
• Update Time: 2025-06-09

2-fluoro-N-(2-methoxy-5-methylphenyl)-5-{3-methyl-4-(3-methylphenyl)piperazin-1-ylsulfonyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-(2-methoxy-5-methylphenyl)-5-{3-methyl-4-(3-methylphenyl)piperazin-1-ylsulfonyl}benzamide
• AKOS024602160
• 451500-23-5
• F0917-2849
• MixCom6_000001
• HMS632A01
• VU0488853-1
• SR-01000580790-1
• 2-fluoro-N-(2-methoxy-5-methylphenyl)-5-((3-methyl-4-(m-tolyl)piperazin-1-yl)sulfonyl)benzamide
• Oprea1_605469
• 2-fluoro-N-(2-methoxy-5-methylphenyl)-5-[3-methyl-4-(3-methylphenyl)piperazin-1-yl]sulfonylbenzamide
• ChemDiv1_015841
• 2-fluoro-N-(2-methoxy-5-methylphenyl)-5-{[3-methyl-4-(3-methylphenyl)piperazin-1-yl]sulfonyl}benzamide
• SR-01000580790
• Benzamide, 2-fluoro-N-(2-methoxy-5-methylphenyl)-5-[[3-methyl-4-(3-methylphenyl)-1-piperazinyl]sulfonyl]-

• Inchi： 1S/C27H30FN3O4S/c1-18-6-5-7-21(14-18)31-13-12-30(17-20(31)3)36(33,34)22-9-10-24(28)23(16-22)27(32)29-25-15-19(2)8-11-26(25)35-4/h5-11,14-16,20H,12-13,17H2,1-4H3,(H,29,32)
• InChI Key： NKTBVSUOULXYOE-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC=C1OC)(=O)C1=CC(S(N2CCN(C3=CC=CC(C)=C3)C(C)C2)(=O)=O)=CC=C1F

Computed Properties

• Exact Mass: 511.19410578g/mol
• Monoisotopic Mass: 511.19410578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 852
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 87.3Ų

Experimental Properties

• Density: 1.280±0.06 g/cm3(Predicted)
• pka: 11.79±0.70(Predicted)

Additional information on 2-fluoro-N-(2-methoxy-5-methylphenyl)-5-{3-methyl-4-(3-methylphenyl)piperazin-1-ylsulfonyl}benzamide

Introduction to 2-fluoro-N-(2-methoxy-5-methylphenyl)-5-{3-methyl-4-(3-methylphenyl)piperazin-1-ylsulfonyl}benzamide (CAS No. 451500-23-5)

2-fluoro-N-(2-methoxy-5-methylphenyl)-5-{3-methyl-4-(3-methylphenyl)piperazin-1-ylsulfonyl}benzamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 451500-23-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural complexity of this molecule, characterized by its multiple functional groups, contributes to its unique pharmacological profile and potential therapeutic applications.

The molecular structure of 2-fluoro-N-(2-methoxy-5-methylphenyl)-5-{3-methyl-4-(3-methylphenyl)piperazin-1-ylsulfonyl}benzamide includes a benzamide core substituted with a fluoro group, a methoxy group on the ortho position of a methyl group, and a piperazine moiety linked through a sulfonyl group. This arrangement of functional groups not only imparts specific electronic and steric properties but also influences its interaction with biological targets. The presence of the fluoro group, in particular, is well-documented to enhance metabolic stability and binding affinity in drug candidates.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have indicated that the piperazine scaffold in this molecule interacts favorably with certain enzyme active sites, suggesting potential applications in the treatment of neurological disorders. The sulfonyl group further enhances the interaction by forming hydrogen bonds and dipole-dipole interactions with polar residues in the target protein.

In the realm of medicinal chemistry, the synthesis of analogs of known bioactive compounds is a common strategy to optimize pharmacological properties. The structure of 2-fluoro-N-(2-methoxy-5-methylphenyl)-5-{3-methyl-4-(3-methylphenyl)piperazin-1-ylsulfonyl}benzamide provides a rich scaffold for such modifications. By varying substituents such as the fluoro group or the piperazine moiety, chemists can fine-tune the compound's solubility, bioavailability, and target specificity. This flexibility has led to several derivative compounds being explored for their potential therapeutic effects.

The pharmaceutical industry has shown particular interest in compounds that exhibit inhibitory activity against key enzymes involved in disease pathways. The benzamide moiety in this molecule is known to interact with various proteases and kinases, making it a valuable component in drug design. Preliminary studies have suggested that derivatives of this compound may have applications in oncology, inflammation, and central nervous system disorders. These findings are particularly exciting given the growing demand for targeted therapies that offer improved efficacy and reduced side effects.

The role of fluorine atoms in pharmaceuticals cannot be overstated. The incorporation of fluorine into drug molecules often leads to enhanced pharmacokinetic profiles due to its ability to influence metabolic pathways and binding interactions. In the case of 2-fluoro-N-(2-methoxy-5-methylphenyl)-5-{3-methyl-4-(3-methylphenyl)piperazin-1-ylsulfonyl}benzamide, the fluoro group is strategically positioned to maximize its beneficial effects. This has prompted researchers to explore further modifications aimed at leveraging fluorine's unique properties for therapeutic gain.

Current research efforts are focused on understanding the mechanisms by which this class of compounds exerts its biological effects. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to elucidate the structure-function relationships. These studies not only provide insights into how the molecule interacts with its target but also help in designing next-generation drugs with improved characteristics.

The development of novel drug candidates is a lengthy and resource-intensive process, but it is essential for addressing unmet medical needs. Compounds like 2-fluoro-N-(2-methoxy-5-methylphenyl)-5-{3-methyl-4-(3-methylphenyl)piperazin-1-ylsulfonyl}benzamide serve as valuable starting points for further exploration. By integrating knowledge from synthetic chemistry, computational biology, and preclinical testing, researchers can accelerate the discovery pipeline and bring new treatments to patients more quickly.

The future prospects for this compound are promising, with ongoing studies exploring its potential in various therapeutic areas. As our understanding of disease mechanisms continues to evolve, so does our ability to design molecules that can modulate these pathways effectively. The combination of traditional wet chemistry approaches with cutting-edge computational tools ensures that investigations into compounds like this one remain at the forefront of pharmaceutical innovation.